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inhibitors

  • IWP-2-V2
    IWP-2-V2
    • Cat. No.:
    • B1663061
    • CAS No.:
    • Molecular Formula:
    • C23H20N4O2S3
    • Molecular Weight:
    • 480.6 g/mol
    Description
    Wnt signaling proteins are small secreted proteins that are active in embryonic development, tissue homeostasis, and tumorigenesis. Wnt proteins bind to receptors on the cell surface, initiating a signaling casc...
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  • GSK1292263
    GSK1292263
    • Cat. No.:
    • B1663553
    • CAS No.:
    • 1032823-75-8
    • Molecular Formula:
    • C23H28N4O4S
    • Molecular Weight:
    • 456.6 g/mol
    Description
    GSK1292263 has been investigated for the treatment of DIABETES MELLITUS, TYPE 2.
    GSK-1292263 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigation...
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  • CGS 21680 Hydrochloride
    CGS 21680 Hydrochloride
    • Cat. No.:
    • B1662843
    • CAS No.:
    • 124431-80-7
    • Molecular Formula:
    • C23H30ClN7O6
    • Molecular Weight:
    • 536.0 g/mol
    Description
    CGS 21680 Hcl is an adenosine A2 receptor agonist with IC50 of 22 nM, exhibits 140-fold over A1 receptor.IC50 value: 22 nMTarget: adenosine A2 receptorin vitro: CGS 21680 HCl is an adenosine A2 receptor agonist ...
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  • Ruboxistaurin hydrochloride
    Ruboxistaurin hydrochloride
    • Cat. No.:
    • B1663630
    • CAS No.:
    • 169939-93-9
    • Molecular Formula:
    • C28H29ClN4O3
    • Molecular Weight:
    • 505.0 g/mol
    Description
    LY333531 is an inhibitor of PKCβ (IC50s = 4.7 and 5.9 nM for PKCβ1 and PKCβ2, respectively). It is selective for PKCβ1 and PKCβ2 over PKCα, -γ, -δ, -ε, -ζ, and -η (IC50s = 360, 300, 250, >100,000, and 52 nM, res...
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  • N-(2-tert-butyl-1H-indol-5-yl)thiophene-2-carboxamide
    N-(2-tert-butyl-1H-indol-5-yl)thiophene-2-carboxamide
    • Cat. No.:
    • B1662437
    • CAS No.:
    • 397872-93-4
    • Molecular Formula:
    • C17H18N2OS
    • Molecular Weight:
    • 298.4 g/mol
    Description
    Novel enhancer of the cyclin-dependent kinase (CDK) inhibitor p27(Kip);  High Quality Biochemicals for Research Uses
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  • NS3694
    NS3694
    • Cat. No.:
    • B1663752
    • CAS No.:
    • 426834-38-0
    • Molecular Formula:
    • C15H10ClF3N2O3
    • Molecular Weight:
    • 358.70 g/mol
    Description
    4-chloro-2-[[oxo-[3-(trifluoromethyl)anilino]methyl]amino]benzoic acid is a member of ureas.
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  • JW67
    JW67
    • Cat. No.:
    • B1662962
    • CAS No.:
    • 442644-28-2
    • Molecular Formula:
    • C21H18N2O6
    • Molecular Weight:
    • 394.4 g/mol
    Description
    Inhibitor of canonical Wnt pathway signaling (IC50 = 1.17 μM);  targets the β-catenin destruction complex (GSK-3β/AXIN/APC) to induce β-catenin degradation. Selective for the canonical Wnt pathway over the ...
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  • 3-Quinuclidinyl benzilate
    3-Quinuclidinyl benzilate
    • Cat. No.:
    • B1663149
    • CAS No.:
    • 6581-06-2
    • Molecular Formula:
    • C21H23NO3
    • Molecular Weight:
    • 337.4 g/mol
    Description
    3-quinuclidinyl benzilate appears as a chemical warfare incapacitating agent. Colorless liquid, odorless to fruity.
    A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies....
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  • D-AP4
    D-AP4
    • Cat. No.:
    • B1663588
    • CAS No.:
    • 78739-01-2
    • Molecular Formula:
    • C4H10NO5P
    • Molecular Weight:
    • 183.10 g/mol
    Description
    D-AP4(cas78739-01-2) is a drug used in scientific research, which acts as a group-selective agonist for the group III metabotropic glutamate receptors (mGluR4/6/7/8). 
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  • Anamorelin Hydrochloride
    Anamorelin Hydrochloride
    • Cat. No.:
    • B1662497
    • CAS No.:
    • 861998-00-7
    • Molecular Formula:
    • C31H43ClN6O3
    • Molecular Weight:
    • 583.2 g/mol
    Description
    Anamorelin Hydrochloride is the orally bioavailable hydrochloride salt of a synthetic, small-molecule ghrelin mimetic with appetite-stimulating and anabolic activities. Anamorelin binds to and stimulates the gro...
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